Cas no 89409-90-5 (4-[trans-4-(trans-4-Ethylcyclohexyl) cyclohexyl]benzonetrile)

• Product Name: 4-[trans-4-(trans-4-Ethylcyclohexyl) cyclohexyl]benzonetrile
• CAS No: 89409-90-5
• MF: C₂₁H₂₉N
• MW: 295.461665868759
• CID: 711696
• Update Time: 2023-11-18

4-[trans-4-(trans-4-Ethylcyclohexyl) cyclohexyl]benzonetrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-
• 4-[trans-4-(trans-4-Ethylcyclohexyl)cyclohexyl]benzonetrile
• 4-[4-(4-ethylcyclohexyl)cyclohexyl]benzonitrile
• 4-[4beta-(4beta-Ethylcyclohexan-1alpha-yl)cyclohexan-1alpha-yl]benzonitrile
• CID 14178059
• 4-[trans-4-(trans-4-Ethylcyclohexyl) cyclohexyl]benzonetrile
• 4-([trans(trans)]-4'-ethyl[1,1'-bicylclohexyl]-4-yl)benzonitrile
• Benzonitrile, 4-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-

• Inchi： 1S/C21H29N/c1-2-16-3-7-18(8-4-16)20-11-13-21(14-12-20)19-9-5-17(15-22)6-10-19/h5-6,9-10,16,18,20-21H,2-4,7-8,11-14H2,1H3
• InChI Key： JPWFWALAPSXMKY-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)C1CCC(CC1)C1CCC(CC)CC1

Computed Properties

• Exact Mass: 295.23
• Monoisotopic Mass: 295.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8